Cas no 107036-56-6 (2',3'-Dideoxy-5-methylcytidine)

• Product Name: 2',3'-Dideoxy-5-methylcytidine
• CAS No: 107036-56-6
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 147715
• PubChem ID: 72251
• Update Time: 2025-04-19

2',3'-Dideoxy-5-methylcytidine Chemical and Physical Properties

Names and Identifiers

• Cytidine,2',3'-dideoxy-5-methyl-
• 2',3'-DIDEOXY-5-METHYLCYTIDINE
• 4-amino-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methylpyrimidin-2(1H)-one
• DDMC
• DTXSID90910225
• AKOS024325905
• 4-amino-1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-2-one
• SCHEMBL3451324
• SCHEMBL24559505
• 1-[5-(Hydroxymethyl)oxolan-2-yl]-4-imino-5-methyl-1,4-dihydropyrimidin-2-ol
• 4-amino-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidin-2-one
• 5-Methyl-2',3'-dideoxycytidine
• 107036-56-6
• CHEMBL389561
• W-200760
• Cytidine, 2',3'-dideoxy-5-methyl-
• 5-CH3-ddC
• 2',3'-Dideoxy-5-methylcytidine

• Inchi： 1S/C10H15N3O3/c1-6-4-13(10(15)12-9(6)11)8-3-2-7(5-14)16-8/h4,7-8,14H,2-3,5H2,1H3,(H2,11,12,15)/t7-,8+/m0/s1
• InChI Key： JNQYNXFGVRUFNP-JGVFFNPUSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C(N=C(C(C)=C1)N)=O

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides